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Compound of Interest

Compound Name: TSPC

Cat. No.: B11832467

This document provides comprehensive safety protocols and logistical information for the
handling and disposal of TSPC (3-(2-thienylsulfonyl)-2-pyrazinecarbonitrile). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Compound Information

TSPC is identified as an inhibitor of the gibberellin receptor GID1[1]. While the Safety Data
Sheet (SDS) indicates that TSPC is not classified as a hazardous substance under the Globally
Harmonized System (GHS), adherence to standard laboratory safety protocols is essential to
minimize any potential risks[2].

Identifier Value

Chemical Name 3-(2-thienylsulfonyl)-2-pyrazinecarbonitrile[1]
Synonym TSPC

CAS Number 882286-32-0[1][2]

Molecular Formula CoHsN302S52[1]

Molecular Weight 251.3[1]

Personal Protective Equipment (PPE)
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Although the substance is not classified as hazardous, the use of appropriate personal

protective equipment is a fundamental laboratory practice to ensure safety.

Protection Type Recommended PPE

Purpose

Safety glasses with side

Eye and Face Protection shields or chemical splash
goggles.

To protect eyes from potential
splashes of solutions
containing TSPC[3][4].

) Chemically resistant gloves
Hand Protection

To prevent direct skin contact
with the compound[3]. Gloves

should be inspected before

(e.g., nitrile). )
use and replaced if
degraded[3].
] To protect skin and clothing
Body Protection A standard laboratory coat.

from accidental spills[3].

Not generally required under
Respiratory Protection normal handling conditions

with adequate ventilation.

If aerosols or dust are
generated, a respirator may be

necessary.

Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of TSPC and ensuring a

safe laboratory environment.

Handling:

Avoid direct contact with skin and eyes.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Work in a well-ventilated area to avoid the accumulation of any potential vapors or dust.
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» Store in a tightly closed container in a dry and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, the following steps should be taken

immediately.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If any symptoms
of respiratory distress occur, seek medical

attention.

Skin Contact

While the product is not generally considered a
skin irritant, it is good practice to wash the

affected area with soap and water[5].

Eye Contact

Rinse the eyes cautiously with water for several
minutes. If contact lenses are present, remove
them if it is easy to do so. Continue rinsing. If

irritation persists, seek medical advice.

Ingestion

If swallowed and symptoms persist, consult a

doctor.

Accidental Release: For a small spill, mechanically pick up the solid material and place it into a

suitable container for disposal. Ensure the area is cleaned thoroughly. Do not allow the

substance to enter sewers or surface water[2].

Disposal Plan

All chemical waste must be disposed of in accordance with local, regional, and national

regulations.

e Unused TSPC: Dispose of as hazardous chemical waste through an approved waste

disposal service[6]. Do not dispose of it in the regular trash or down the drain.
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o Contaminated Materials: Any materials, such as gloves, paper towels, or containers that
have come into contact with TSPC, should be considered chemical waste and disposed of
accordingly[6][7].

o Empty Containers: The first rinse of an empty container that held TSPC should be collected
and disposed of as hazardous waste. Subsequent rinses with water can typically be
disposed of down the drain, but local regulations should be confirmed[6].

Experimental Workflow for Handling TSPC

The following diagram outlines a general workflow for handling TSPC in a laboratory setting,
from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tspc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11832467?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/35837/tspc
https://cdn.caymanchem.com/cdn/msds/35837m.pdf
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://ehs.lbl.gov/resource/esh-manual-pub-3000/ch19/
https://www.qualitychemical.com/shared/images/MSDS/ASH-1410.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://labman.ouhsc.edu/hbSections.aspx?ID=610
https://www.benchchem.com/product/b11832467#personal-protective-equipment-for-handling-tspc
https://www.benchchem.com/product/b11832467#personal-protective-equipment-for-handling-tspc
https://www.benchchem.com/product/b11832467#personal-protective-equipment-for-handling-tspc
https://www.benchchem.com/product/b11832467#personal-protective-equipment-for-handling-tspc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11832467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11832467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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